(2S)-1-(Trifluoroacetyl)pyrrolidine-2-carbonitrile
Description
Molecular Structure Analysis
The InChI code for “(2S)-Pyrrolidine-2-carbonitrile hydrochloride” is 1S/C5H8N2.ClH/c6-4-5-2-1-3-7-5;/h5,7H,1-3H2;1H/t5-;/m0./s1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical And Chemical Properties Analysis
“(2S)-Pyrrolidine-2-carbonitrile hydrochloride” has a molecular weight of 132.59 . It is a solid and is stored at 2-8°C .Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 , which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261, P271, and P280 , which advise avoiding breathing dust/fume/gas/mist/vapours/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection.
properties
CAS RN |
151258-26-3 |
|---|---|
Product Name |
(2S)-1-(Trifluoroacetyl)pyrrolidine-2-carbonitrile |
Molecular Formula |
C7H7F3N2O |
Molecular Weight |
192.141 |
IUPAC Name |
(2S)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carbonitrile |
InChI |
InChI=1S/C7H7F3N2O/c8-7(9,10)6(13)12-3-1-2-5(12)4-11/h5H,1-3H2/t5-/m0/s1 |
InChI Key |
UAIMQUFKCWDSSH-YFKPBYRVSA-N |
SMILES |
C1CC(N(C1)C(=O)C(F)(F)F)C#N |
synonyms |
2-Pyrrolidinecarbonitrile, 1-(trifluoroacetyl)-, (S)- (9CI) |
Origin of Product |
United States |
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